N-(6-methoxypyrimidin-4-yl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(6-methoxypyrimidin-4-yl)-1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H20N6O2S/c1-27-18-10-16(20-12-21-18)22-19(26)13-4-2-8-25(11-13)17-7-6-14(23-24-17)15-5-3-9-28-15/h3,5-7,9-10,12-13H,2,4,8,11H2,1H3,(H,20,21,22,26)
• InChI Key: KRRBDNQDCVVLPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)C4=CC=CS4
• Molecular Formula: C19H20N6O2S
• Molecular Weight: 396.5 g/mol

Description

N-(6-methoxypyrimidin-4-yl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H20N6O2S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

Research has led to the development of various heterocyclic compounds derived from similar structures, targeting the enhancement of analgesic, anti-inflammatory, and antimicrobial activities. These compounds are synthesized through various chemical reactions and then screened for their biological activities.

Analgesic and Anti-inflammatory Applications

Several studies have focused on synthesizing novel heterocyclic compounds to evaluate their analgesic and anti-inflammatory properties. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored, demonstrating significant COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These findings suggest the potential of such derivatives for further development into therapeutic agents.

Antimicrobial Applications

The search for new antimicrobial agents has also included the synthesis of pyridine derivatives, with some showing promising activity against bacterial persisters without affecting normal antibiotic-sensitive cells. This unique approach could lead to new strategies in combating bacterial resistance (Kim et al., 2011).